Cas no 1825684-02-3 ((4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide)

• Product Name: (4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide
• CAS No: 1825684-02-3
• MF: C₁₁H₈F₄N₆
• MW: 300.215034484863
• CID: 6419336
• PubChem ID: 121525584
• Update Time: 2025-06-25

(4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide Chemical and Physical Properties

Names and Identifiers

• 1825684-02-3
• Z1994014399
• AKOS030735856
• (4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide
• EN300-26584699
• N-cyano-4-fluoro-N-{[1-(2,2,2-trifluoroethyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}aniline

• Inchi： 1S/C11H8F4N6/c12-8-1-3-9(4-2-8)20(7-16)5-10-17-18-19-21(10)6-11(13,14)15/h1-4H,5-6H2
• InChI Key： AUNWZUIQNKLANQ-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C#N)C2C=CC(=CC=2)F)=NN=N1)(F)F

Computed Properties

• Exact Mass: 300.07465693g/mol
• Monoisotopic Mass: 300.07465693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6Ų

Additional information on (4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide

Introduction to (4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide (CAS No. 1825684-02-3)

(4-Fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1825684-02-3, represents a fascinating intersection of fluorinated aromatic systems and tetrazole moieties, which are known for their potential bioactivity. The presence of a cyanoamide group further enhances its complexity and suggests a wide range of possible applications in medicinal chemistry.

The< strong>fluorine atom in the 4-fluorophenyl ring is a key feature that influences the electronic and steric properties of the molecule. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and lipophilicity. In this context, the< strong>4-fluorophenyl moiety may contribute to the compound's interaction with biological targets by enhancing its binding affinity or altering its pharmacokinetic profile.

The< strong>tetrazole ring, another prominent structural element, is a heterocyclic compound that has been extensively studied for its pharmacological properties. Tetrazoles are known to exhibit a broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The specific substitution pattern in this compound, particularly the< strong>1-(2,2,2-trifluoroethyl)tetrazol-5-yl group, introduces additional complexity and may confer unique biological properties. The< strong>trifluoroethyl group is another fluorinated moiety that is often employed in drug development due to its ability to enhance metabolic stability and improve oral bioavailability.

The< strong>cyanamide group at the terminal position of the molecule is another critical feature that may influence its biological activity. Cyanamides have been reported to possess various pharmacological effects, including antitumor and anti-inflammatory properties. The combination of these functional groups in< strong>(4-fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide suggests that it could be a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate immune responses. The structural features of this compound make it a promising candidate for investigating its potential immunomodulatory effects. For instance, the< strong>tetrazole ring has been shown to interact with various biological targets involved in immune regulation. Additionally, the< strong>cyanamide group may contribute to its ability to modulate inflammatory pathways.

The< strong>fluorine atoms in both the 4-fluorophenyl and trifluoroethyl groups could also play a crucial role in influencing the compound's interactions with biological targets. Fluorine substitution can alter the electronic distribution within the molecule, thereby affecting its binding affinity and selectivity. This aspect makes< strong>(4-fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamidea particularly interesting subject for further investigation.

Recent studies have demonstrated the importance of fluorinated compounds in drug development due to their ability to enhance pharmacokinetic properties such as solubility and metabolic stability. The incorporation of multiple fluorine atoms in this compound may contribute to improved bioavailability and reduced susceptibility to enzymatic degradation. These properties are crucial for developing effective therapeutic agents that can reach their target sites efficiently.

The< strong>tetrazole ring has also been explored for its potential applications in materials science and nanotechnology. Its unique electronic properties make it suitable for use in organic semiconductors and other advanced materials. While this application is outside the realm of pharmaceuticals, it highlights the versatility of tetrazole-based compounds.

In conclusion, (4-fluorophenyl)-[[1-(2,2,2-trifluoroethyl)tetrazol-5-yl]methyl]cyanamide (CAS No. 1825684-02-3) is a structurally complex organic compound with significant potential for pharmaceutical applications. Its unique combination of fluorinated aromatic systems and tetrazole moieties makes it an attractive candidate for further research into immunomodulatory and other therapeutic effects. The presence of multiple functional groups such as the< strong>cyanamide group,< strong>tetrazole ring, and< strong>fluorine atoms suggests that it could be a versatile scaffold for developing novel therapeutic agents.